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Introduction

Urethane-d5, with the CAS number 73962-07-9, is the deuterated form of urethane, also
known as ethyl carbamate. This stable isotope-labeled compound serves as an invaluable tool
in various scientific disciplines, particularly in analytical chemistry, metabolism studies, and
biomedical research. Its primary application lies in its use as an internal standard for the highly
accurate quantification of urethane in diverse matrices, ranging from alcoholic beverages and
fermented foods to biological samples. Furthermore, its role as a tracer in metabolic pathway
analysis allows for the elucidation of the biotransformation and toxicological pathways of its
non-deuterated counterpart. This technical guide provides an in-depth overview of Urethane-
d5, encompassing its chemical and physical properties, synthesis, detailed experimental
protocols for its application, and an exploration of the metabolic pathways it helps to
investigate.

Chemical and Physical Properties

Urethane-d5 is a white solid with a molecular formula of CsH2DsNO2 and a molecular weight of
approximately 94.12 g/mol . The deuterium atoms are located on the ethyl group. Key physical
and chemical properties are summarized in the table below for easy reference and comparison.
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Property Value

CAS Number 73962-07-9

Molecular Formula C3H2DsNO:z

Molecular Weight 94.12 g/mol

Appearance White to light brown low-melting solid
Melting Point 48.5-50 °C

Boiling Point 182-184 °C

Flash Point 97.2°C

Density 1.104 g/cm3

Solubility Slightly soluble in DMSO and Methanol
Storage Temperature Refrigerator

Synthesis of Urethane-d5

The industrial synthesis of urethane typically involves the reaction of urea with ethanol.[1]
Logically, the synthesis of Urethane-d5 follows a similar pathway, substituting ethanol with its
deuterated analogue, ethanol-d5 (C2DsOH) or ethanol-d6 (CDsCD20H).

The general reaction is as follows:

Urea
(NH2CONH?2) R&ction»

Ethanol-d5
(C2DsOH)

Click to download full resolution via product page

Urethane-d5 Byproduct Ammonia
(C2DsOC(O)NH2) (NHs)

Caption: Synthesis of Urethane-d5 from Urea and Ethanol-d5.
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This reaction is typically carried out under elevated temperature and pressure, often in the
presence of a metal oxide catalyst, to drive the reaction towards the formation of the desired
ethyl carbamate product and ammonia as a byproduct.[2]

Applications in Quantitative Analysis: Internal
Standard

Urethane-d5 is extensively used as an internal standard in gas chromatography-mass
spectrometry (GC-MS) and liquid chromatography-mass spectrometry (LC-MS) methods for the
precise quantification of ethyl carbamate in various samples, particularly in alcoholic beverages
where ethyl carbamate can form naturally during fermentation and distillation.[3][4][5] The use
of a deuterated internal standard is preferred as it has nearly identical chemical and physical
properties to the analyte, leading to similar extraction recovery and chromatographic behavior,
thus correcting for variations during sample preparation and analysis.[3]

Experimental Protocol: Determination of Ethyl
Carbamate in Alcoholic Beverages using Urethane-d5 as
an Internal Standard (GC-MS)

This protocol is adapted from established methods for the analysis of ethyl carbamate in
alcoholic beverages.[3][4]

1. Reagents and Materials:

o Urethane-d5 (internal standard) stock solution (e.g., 1 mg/mL in a suitable solvent).
o Ethyl carbamate (analytical standard) for calibration curve.

o Methylene chloride (or other suitable extraction solvent).

» Solid-Phase Extraction (SPE) columns (e.g., Chem Elut).

e Sodium chloride.

e Anhydrous sodium sulfate.
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Sample vials.

. Sample Preparation and Extraction:

For liquid samples such as alcoholic beverages, dilute the sample with water to a specific
alcohol concentration (e.g., 40% vol.).[4]

Spike a known volume of the diluted sample with a precise amount of the Urethane-d5
internal standard solution.

Add sodium chloride to the sample to aid in the extraction process.

Load the sample onto a pre-conditioned SPE column.

After a brief equilibration period, elute the ethyl carbamate and Urethane-d5 from the
column using methylene chloride.

Collect the eluate and pass it through anhydrous sodium sulfate to remove any residual
water.

Concentrate the eluate to a small volume (e.g., 1 mL) under a gentle stream of nitrogen.

. GC-MS Analysis:

Gas Chromatograph (GC) Conditions:

o Column: A polar capillary column suitable for ethyl carbamate analysis (e.g., DB-WAX).

o Injector Temperature: 220 °C.

o Oven Temperature Program: Start at 60 °C, hold for 1 minute, then ramp to 220 °C at a
rate of 10 °C/min, and hold for 5 minutes.

o Carrier Gas: Helium at a constant flow rate.

Mass Spectrometer (MS) Conditions:

o lonization Mode: Electron lonization (El) at 70 eV.
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o Acquisition Mode: Selected lon Monitoring (SIM).
o lons to Monitor:
» Ethyl Carbamate: m/z 62, 74, 89.[4]
» Urethane-d5: m/z 64, 76, 94.[4]
. Quantification:

Generate a calibration curve by analyzing a series of ethyl carbamate standards of known
concentrations, each spiked with the same amount of Urethane-d5 internal standard.

Plot the ratio of the peak area of the analyte (ethyl carbamate) to the peak area of the
internal standard (Urethane-d5) against the concentration of the analyte.

Determine the concentration of ethyl carbamate in the unknown samples by calculating their
peak area ratios and interpolating from the calibration curve.
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Caption: Workflow for GC-MS analysis of ethyl carbamate using Urethane-d5.
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Metabolic Pathway Analysis

Urethane is a known carcinogen, and understanding its metabolic activation is crucial for
assessing its toxicological risk. Urethane-d5 can be used as a tracer to study these metabolic
pathways. The primary metabolic pathway of urethane involves its oxidation by cytochrome
P450 enzymes, particularly CYP2E1, to form N-hydroxyurethane. This metabolite is considered
a proximate carcinogen and can undergo further transformations that lead to DNA damage.

Urethane Metabolism and DNA Damage Pathway

The metabolism of urethane proceeds through several key steps, ultimately leading to the
formation of reactive species that can interact with cellular macromolecules like DNA.

CYP2E1 CYP2E1
(N-hydroxylation) (Oxidation)

[N-Hydroxyurethane]

poxidation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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